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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

production of Gallium-68 (⁶⁸Ga) via proton irradiation of enriched Zinc-68 (⁶⁸Zn) in a cyclotron.

The methodologies cover both solid and liquid target systems, offering flexibility for various

research and production scales.

Introduction
Gallium-68 is a positron-emitting radionuclide with a short half-life of 68 minutes, making it ideal

for Positron Emission Tomography (PET) imaging. Its production through the ⁶⁸Zn(p,n)⁶⁸Ga

nuclear reaction in a medical cyclotron offers a viable and high-yield alternative to ⁶⁸Ge/⁶⁸Ga

generators. This document outlines the experimental setups and protocols for producing ⁶⁸Ga

using both solid and liquid ⁶⁸Zn targets. The choice between a solid or liquid target approach

depends on the desired production scale, available infrastructure, and specific activity

requirements. Solid targets generally offer higher yields, while liquid targets can be simpler to

integrate into existing automated radiochemistry workflows.[1][2]

Target Preparation
The initial and crucial step in cyclotron production is the preparation of the ⁶⁸Zn target. The use

of highly enriched ⁶⁸Zn is recommended to minimize the co-production of isotopic impurities

such as ⁶⁶Ga and ⁶⁷Ga.[3]
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Solid Target Preparation: Electrodeposition
Solid targets are typically prepared by electroplating enriched ⁶⁸Zn onto a high-purity, thermally

conductive backing material like copper or platinum.[4][5]

Protocol: Electrodeposition of ⁶⁸Zn on a Copper Backing

Backing Preparation: Mechanically polish and chemically clean a copper backing disc to

ensure a smooth and clean surface for optimal adhesion.

Electrolyte Solution: Prepare an alkaline cyanide bath containing ZnO (e.g., 2.7 g/L), KCN

(e.g., 7.1 g/L), and KOH (e.g., 11.1 g/L) with a pH between 13 and 14.[4] Alternatively, a

[⁶⁸Zn]ZnCl₂ electroplating solution can be used.[5]

Electrodeposition: Immerse the copper backing (cathode) and a platinum anode in the

electrolyte solution. Apply a direct current with a current density of approximately 8.55

mA/cm² at a controlled temperature of 40°C.[4] The thickness of the zinc layer is critical and

should be calculated to degrade the proton beam energy to the desired exit energy (e.g., 5

MeV).[6] For a 15 MeV incident beam, a thickness of around 52 µm may be appropriate.[4]

[6]

Target Inspection: After deposition, rinse the target with deionized water, dry it, and inspect

its surface for uniformity and integrity using methods like scanning electron microscopy

(SEM).[4]

Liquid Target Preparation
Liquid targets offer a more straightforward preparation process and are well-suited for

automated systems.[1] The target material is typically a solution of a ⁶⁸Zn salt in dilute acid.

Protocol: Preparation of ⁶⁸Zn(NO₃)₂ Solution

Dissolution: Dissolve isotopically enriched [⁶⁸Zn]ZnO or ⁶⁸Zn metal in dilute nitric acid

(HNO₃) to create a [⁶⁸Zn]Zn(NO₃)₂ solution.[1][7]

Concentration Adjustment: Adjust the concentration of [⁶⁸Zn]Zn(NO₃)₂ to a range of 0.6 M to

1.7 M.[3][7][8][9][10] The concentration of nitric acid should also be controlled, typically

between 0.2 M and 1.5 N.[1][7][8][9][10]
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Target Loading: The prepared solution is loaded into a liquid target holder, which is often

made of materials like tantalum and designed for efficient heat exchange.[8][11] The target

system may be pressurized with oxygen to approximately 40 psi to manage radiolysis.[8][12]

Cyclotron Irradiation
The irradiation process must be carefully controlled to maximize ⁶⁸Ga yield while minimizing

the production of radionuclidic impurities.

Irradiation Parameters
The key parameters for the irradiation of ⁶⁸Zn targets are proton beam energy, beam current,

and irradiation time.

Proton Beam Energy: The incident proton energy is typically degraded to a range of 12 to 15

MeV on the target.[3][4][5] This energy range is optimal for the ⁶⁸Zn(p,n)⁶⁸Ga reaction and

helps to minimize the formation of ⁶⁷Ga via the ⁶⁸Zn(p,2n)⁶⁷Ga reaction, which has a higher

energy threshold.[3][5]

Beam Current: The beam current can range from 20 µA for liquid targets to as high as 150

µA for solid targets, depending on the cooling efficiency of the target station.[4][8]

Irradiation Time: Irradiation times can vary from 30 minutes to over 100 minutes, depending

on the desired activity at the end of bombardment (EOB).[3][8][13]

Table 1: Comparison of Irradiation Parameters for Solid and Liquid ⁶⁸Zn Targets

Parameter Solid Target Liquid Target

Target Material Electroplated ⁶⁸Zn on Cu/Pt [⁶⁸Zn]Zn(NO₃)₂ in HNO₃

Proton Energy 12.5 - 15 MeV[3][4] ~14 MeV[8][10][11]

Beam Current 30 - 150 µA[4][5] 20 - 50 µA[7][8][9]

Irradiation Time 8.5 - 120 min[3][14] 30 - 75 min[1][8]
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Following irradiation, the produced ⁶⁸Ga must be chemically separated from the bulk ⁶⁸Zn

target material and any metallic impurities.

Solid Target Processing
Protocol: Dissolution and Separation of ⁶⁸Ga from Solid Targets

Target Dissolution: The irradiated solid target is remotely transferred to a hot cell. The ⁶⁸Zn

layer is dissolved using a strong acid, typically 7 N to 10 N hydrochloric acid (HCl).[4][5]

Chromatographic Separation: The dissolved solution is passed through a cation exchange

resin (e.g., Bio-Rad AG 50W).[4]

The column is first eluted with 9 N HCl to remove copper and zinc ions, while ⁶⁸Ga is

retained on the resin.[4]

The ⁶⁸Ga is then eluted from the column using a lower concentration of HCl, such as 4 N

HCl.[4]

Further Purification (Optional): For higher purity, a subsequent liquid-liquid extraction step

can be performed.[4]

Liquid Target Processing
Protocol: Separation of ⁶⁸Ga from Liquid Targets

Target Unloading: The irradiated [⁶⁸Zn]Zn(NO₃)₂ solution is transferred from the target holder

to a collection vial, often followed by a rinse of the target with water.[8][10][11]

Cation Exchange Chromatography: The combined solution is loaded onto a cation exchange

column (e.g., AG-50W-X8).[8][10][11]

Both ⁶⁸Ga and ⁶⁸Zn are trapped on the resin.

The column is washed with water to remove short-lived impurities.[8]

The ⁶⁸Zn is selectively eluted using a solution such as 0.5 N HBr in 80% acetone.[8][10]

[11]
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Finally, the purified ⁶⁸Ga is eluted from the resin using 3 N HCl.[8][10][11]

Alternative Resins: Other separation methods may employ different resins, such as ZR resin

and TK200 resin, in a two-column setup.[3]

Quantitative Data
The production yield of ⁶⁸Ga can vary significantly depending on the target type and irradiation

parameters.

Table 2: Summary of ⁶⁸Ga Production Yields and Purity

Target Type
Production
Yield (Decay-
Corrected)

Radionuclidic
Purity

Specific
Activity

Reference

Solid 5.032 GBq/µA·h

>99.9% (with

⁶⁷Ga as main

impurity)

Not Reported [4]

Solid
Up to 194 GBq

(EOP)

Complies with

Ph. Eur.

monograph

Not Reported [14]

Liquid
192.5 ± 11.0

MBq/µA·h

>99.9% (with

⁶⁷Ga as main

impurity)

5.20-6.27 GBq/

µg
[8][10][11]

Liquid
> 3.7 GBq (for 60

min beam)
>99.8% Not Reported [1]

Liquid
9.85 ± 1.6 GBq

(EOB)
Not Reported Not Reported [3]
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Solid Target Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4074496/
https://pubmed.ncbi.nlm.nih.gov/24982816/
https://www.researchgate.net/publication/263585733_Cyclotron_production_of_68Ga_via_the_68Znpn68Ga_reaction_in_aqueous_solution
https://www.mdpi.com/1999-4923/15/1/70
http://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-article-BUJ6-0025-0057/c/Cyclotron_production_of_68Ga_via_proton-induced_reaction.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7790954/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4074496/
https://pubmed.ncbi.nlm.nih.gov/24982816/
https://www.researchgate.net/publication/263585733_Cyclotron_production_of_68Ga_via_the_68Znpn68Ga_reaction_in_aqueous_solution
https://pmc.ncbi.nlm.nih.gov/articles/PMC7661618/
https://www.mdpi.com/1999-4923/15/1/70
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target Preparation Irradiation Post-Processing Quality Control

68Zn Electrodeposition
on Copper Backing

Proton Irradiation
in Cyclotron

Load Target Target Dissolution
in HCl

Transfer Target Cation Exchange
Chromatography 68Ga Elution [68Ga]GaCl3

Click to download full resolution via product page

Caption: Workflow for ⁶⁸Ga production using a solid ⁶⁸Zn target.

Liquid Target Workflow
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Caption: Workflow for ⁶⁸Ga production using a liquid ⁶⁸Zn target.

These detailed notes and protocols provide a solid foundation for establishing a robust and

reliable cyclotron-based ⁶⁸Ga production methodology. Researchers are encouraged to adapt

and optimize these protocols based on their specific cyclotron parameters and available

resources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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